Cas no 1807266-04-1 (Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate
• CAS No: 1807266-04-1
• MF: C₁₃H₁₁ClF₃NO₂
• MW: 305.680153131485
• CID: 4981527
• Update Time: 2025-07-22

Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11ClF3NO2/c1-2-20-12(19)5-9-10(6-14)8(7-18)3-4-11(9)13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： OCTRVRNWDJBQNG-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C(F)(F)F)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate (CAS No. 1807266-04-1)

Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate (CAS No. 1807266-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a phenylacetate backbone with functional groups such as chloromethyl, cyano, and trifluoromethyl, which are known to enhance bioactivity and metabolic stability. Its molecular formula, C₁₃H₁₁ClF₃NO₂, reflects a balanced hydrophobicity and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds like Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate has surged, driven by their applications in drug discovery and crop protection. The trifluoromethyl group is particularly valued for its ability to improve the lipophilicity and bioavailability of molecules, a topic frequently searched in AI-driven drug design forums. Researchers often explore how this group influences binding affinity to target proteins, a question commonly raised in academic and industrial settings.

The cyano group in this compound adds another layer of functionality, enabling further derivatization through nucleophilic addition or reduction reactions. This feature aligns with current trends in modular synthesis, where multifunctional intermediates are prioritized to streamline the production of complex molecules. Online discussions frequently highlight the role of cyano-containing compounds in click chemistry and bioconjugation, underscoring their relevance in modern synthetic strategies.

From a synthetic perspective, Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate serves as a precursor for heterocyclic frameworks, which are pivotal in developing kinase inhibitors and antimicrobial agents. Searches for chloromethyl derivatives in medicinal chemistry often lead to studies on their utility in constructing aziridines or thiazoles, reflecting the compound's interdisciplinary appeal. Its ester moiety further allows for hydrolytic cleavage or transesterification, offering flexibility in downstream applications.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous, its chloromethyl group necessitates careful handling to minimize potential reactivity. Sustainability-focused queries often explore greener alternatives for introducing such functionalities, a niche where catalytic methods and flow chemistry are gaining traction. The compound's trifluoromethyl component, however, is frequently scrutinized for its persistence, prompting research into biodegradable analogs.

In analytical chemistry, CAS No. 1807266-04-1 is characterized by techniques like HPLC and NMR, with its distinctive trifluoromethyl signal serving as a diagnostic marker. Online forums dedicated to spectral interpretation often feature case studies involving similar compounds, highlighting the need for robust analytical protocols. The compound's stability under various pH conditions is another area of interest, particularly for formulators optimizing delivery systems.

Market trends indicate growing procurement of Ethyl 2-chloromethyl-3-cyano-6-(trifluoromethyl)phenylacetate by contract research organizations (CROs) specializing in fragment-based drug discovery. The compound's balanced molecular weight (299.68 g/mol) and rotatable bond count make it suitable for screening libraries, a topic dominating AI-curated literature on lead optimization. Patent analyses reveal its incorporation in novel anticancer scaffolds, aligning with investor interest in targeted therapies.

Future directions for this compound may involve exploiting its hydrogen bond acceptor capacity (calculated via cheminformatics) to design CNS-active molecules, a hot topic in blood-brain barrier penetration studies. The rise of machine learning in retrosynthesis has also prompted reevaluation of its disconnections, with platforms like Reaxys and SciFinder featuring it in predictive algorithm training sets. Such intersections of chemistry and AI resonate strongly with contemporary research priorities.